2-(1,3-benzoxazol-2-ylthio)-1-(9H-fluoren-2-yl)ethanone

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(9H-fluoren-2-yl)ethanone
• InChI: InChI=1S/C22H15NO2S/c24-20(13-26-22-23-19-7-3-4-8-21(19)25-22)15-9-10-18-16(12-15)11-14-5-1-2-6-17(14)18/h1-10,12H,11,13H2
• InChI Key: IWQHIJCOLRKWPY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=O)CSC4=NC5=CC=CC=C5O4
• Molecular Formula: C22H15NO2S
• Molecular Weight: 357.4 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-1-(9H-fluoren-2-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-1-(9H-fluoren-2-yl)ethanone is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. This compound has been found to inhibit the activity of histone deacetylases, which are enzymes that play a crucial role in gene expression and cellular signaling. It has also been shown to inhibit the activity of protein kinase C, which is involved in various cellular processes such as cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound exhibits anti-tumor activity by inducing apoptosis in cancer cells. It has also been found to inhibit the growth of various cancer cell lines and reduce the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(1,3-benzoxazol-2-ylthio)-1-(9H-fluoren-2-yl)ethanone in laboratory experiments is its fluorescent properties, which make it an ideal probe for the detection of various biomolecules. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several potential future directions for the study of 2-(1,3-benzoxazol-2-ylthio)-1-(9H-fluoren-2-yl)ethanone. One of the most significant areas of research is in the development of new fluorescent probes for the detection of biomolecules. This compound has also shown potential for use in the treatment of cancer, and further research is needed to explore its potential as an anti-cancer agent. Additionally, more studies are needed to understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-1-(9H-fluoren-2-yl)ethanone has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications is in the field of fluorescence imaging, where this compound has been used as a fluorescent probe for the detection of various biomolecules. It has also been studied for its potential use in the treatment of cancer, as it has been found to exhibit anti-tumor activity in vitro.